Cas no 36293-56-8 (Benzene, [(cyclohexylmethyl)thio]-)

• Product Name: Benzene, [(cyclohexylmethyl)thio]-
• CAS No: 36293-56-8
• MF: C₁₃H₁₈S
• MW: 206.347022533417
• CID: 1478751
• PubChem ID: 13087926
• Update Time: 2025-04-21

Benzene, [(cyclohexylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(cyclohexylmethyl)thio]-
• cyclohexylmethylsulfanylbenzene
• 36293-56-8
• DTXSID70517771
• [(Cyclohexylmethyl)sulfanyl]benzene

• Inchi： 1S/C13H18S/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h2,5-6,9-10,12H,1,3-4,7-8,11H2
• InChI Key： OXNDJNKMQSIGDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 206.11304
• Monoisotopic Mass: 206.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0